L-Proline ethylamide
Overview
Description
L-Proline ethylamide, also known as L-Pro-NHEt·HCl, is a compound with the molecular formula C7H14N2O·HCl and a molecular weight of 178.71 . It is widely used as a starting reagent for the synthesis of biologically active compounds and pharmaceutical substances .
Synthesis Analysis
The synthesis of L-Proline ethylamide involves a one-step process from L-proline, which is a significant improvement over traditional multi-stage synthesis methods that require the installation of protecting groups . The reaction involves the use of dichlorodimethylsilane in pyridine as a solvent, followed by the addition of primary alkylamines . The reaction is optimized to occur at a temperature in the range of -10 to 0 °C and uses 1.15 equivalents of Me2SiCl2 and 5 equivalents of EtNH2 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of L-Proline ethylamide are complex and involve the formation of an unstable cyclic silicon intermediate . The reaction is sensitive to the dryness of the solvent and reagents, amounts of dichlorodimethylsilane and ethylamine, as well as the temperature of the process .Physical And Chemical Properties Analysis
L-Proline ethylamide is a compound with a molecular weight of 178.66 and a molecular formula of C7H14N2O·HCl . It is typically stored at 0-8°C .Mechanism of Action
While the specific mechanism of action for L-Proline ethylamide is not explicitly stated in the search results, L-Proline, a related compound, is known to be important for the proper functioning of joints and tendons and helps maintain and strengthen heart muscles . All L-proline amide derivatives showed enzyme inhibitory activity .
Safety and Hazards
Future Directions
The synthesis of L-Proline ethylamide has been improved with a one-step process, paving the way for more efficient production of this compound . Future research may focus on further optimizing this process and exploring the potential applications of L-Proline ethylamide in the synthesis of biologically active compounds and pharmaceutical substances .
properties
IUPAC Name |
(2S)-N-ethylpyrrolidine-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O/c1-2-8-7(10)6-4-3-5-9-6/h6,9H,2-5H2,1H3,(H,8,10)/t6-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KACAMSDOZKVKNP-LURJTMIESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1CCCN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCNC(=O)[C@@H]1CCCN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
L-Proline ethylamide | |
CAS RN |
55446-83-8 |
Source
|
| Record name | L-Proline ethylamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055446838 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | L-PROLINE ETHYLAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/16B70W94PN | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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